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Compound of Interest

Compound Name: 11(E)-Vaccenyl acetate

Cat. No.: B14804757 Get Quote

Essential Safety and Handling Guide for 11(E)-
Vaccenyl Acetate
This guide provides crucial safety and logistical information for the handling and disposal of

11(E)-Vaccenyl acetate in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

IUPAC Name: (11E)-Octadec-11-en-1-yl acetate

CAS Number: 69282-64-0

Molecular Formula: C₂₀H₃₈O₂

Molecular Weight: 310.51 g/mol

While a specific Safety Data Sheet (SDS) for the (E)-isomer is not readily available, data for the

closely related (Z)-isomer (cis-Vaccenyl Acetate, CAS No. 6186-98-7) indicates that it is a

highly flammable liquid and vapor that causes serious eye irritation.[1] Therefore, 11(E)-
Vaccenyl acetate should be handled with similar precautions. This material should be

considered hazardous until further information becomes available.[2]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling 11(E)-Vaccenyl acetate.

Body Part PPE Item Material/Standard Rationale

Hands
Chemical Resistant

Gloves
Nitrile or Neoprene

Provides protection

against splashes of

acetate esters and

flammable liquids.[3]

[4][5] Always inspect

gloves for integrity

before use.

Eyes Safety Goggles ANSI Z87.1 Standard

Protects against

chemical splashes

that can cause serious

eye irritation.[1][3]

Face Face Shield -

To be worn over

safety goggles when

there is a significant

risk of splashing or

aerosol generation.[3]

Body Laboratory Coat
Flame-resistant (e.g.,

Nomex®)

Protects skin from

incidental contact and

provides a barrier

against flammable

liquids.[3]

Feet Closed-toe Shoes
Leather or other non-

porous material

Protects feet from

spills.

Operational Plan: Safe Handling Workflow
Proper handling procedures are critical to minimize risk. The following workflow outlines the key

steps for working with 11(E)-Vaccenyl acetate.
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Figure 1: Safe handling workflow for 11(E)-Vaccenyl acetate.
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Experimental Protocols:

Engineering Controls: All work with 11(E)-Vaccenyl acetate should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Avoiding Ignition Sources: As the related Z-isomer is highly flammable, keep 11(E)-Vaccenyl
acetate away from heat, sparks, open flames, and hot surfaces.[1] Use non-sparking tools

and ensure electrical equipment is explosion-proof.[1]

Static Discharge: Take precautionary measures against static discharge.[1]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately.

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure laboratory safety.
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Waste Type Disposal Container Disposal Procedure

Unused 11(E)-Vaccenyl

Acetate

Labeled Hazardous Waste

Container (Flammable Liquids)

Collect in a designated, tightly

sealed container. Do not mix

with incompatible waste

streams.

Contaminated Labware (e.g.,

pipette tips, gloves)

Labeled Solid Hazardous

Waste Container

Place all contaminated

disposable materials into a

designated waste container.

Contaminated Glassware -

Rinse with a suitable solvent

(e.g., ethanol or acetone) in a

fume hood. Collect the rinsate

as hazardous waste. Then,

wash the glassware according

to standard laboratory

procedures.

General Disposal Guidelines:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Waste containers should be clearly labeled with the contents and associated hazards.

Do not pour chemical waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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